Cas no 1568025-63-7 ((1S)-2-azido-1-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)ethan-1-ol)

• Product Name: (1S)-2-azido-1-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)ethan-1-ol
• CAS No: 1568025-63-7
• MF: C₉H₁₅N₅O
• MW: 209.248300790787
• CID: 5812328
• PubChem ID: 83092678
• Update Time: 2025-10-18

(1S)-2-azido-1-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-2-azido-1-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)ethan-1-ol
• EN300-1147288
• AKOS021414003
• 1568025-63-7

• Inchi： 1S/C9H15N5O/c1-4-14-7(3)9(6(2)12-14)8(15)5-11-13-10/h8,15H,4-5H2,1-3H3/t8-/m1/s1
• InChI Key： DCAFTOKNJYPHGF-MRVPVSSYSA-N
• SMILES： O[C@H](CN=[N+]=[N-])C1C(C)=NN(CC)C=1C

Computed Properties

• Exact Mass: 209.12766012g/mol
• Monoisotopic Mass: 209.12766012g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 52.4Ų

Additional information on (1S)-2-azido-1-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)ethan-1-ol

Comprehensive Overview of (1S)-2-azido-1-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)ethan-1-ol (CAS No. 1568025-63-7)

The compound (1S)-2-azido-1-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)ethan-1-ol (CAS No. 1568025-63-7) is a chiral azido alcohol derivative with significant potential in pharmaceutical and chemical research. Its unique structure, featuring an azido group and a pyrazole ring, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its applications in click chemistry and drug discovery, aligning with current trends in green chemistry and sustainable synthesis.

One of the most searched topics in organic chemistry today is the role of azido compounds in bioconjugation and proteomics. The (1S)-2-azido-1-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)ethan-1-ol is particularly noteworthy for its stereospecificity, which is crucial for enantioselective synthesis. This property is highly sought after in the development of chiral drugs, as it ensures higher efficacy and fewer side effects. The compound's CAS No. 1568025-63-7 is frequently queried in databases by chemists looking for reliable synthetic pathways and spectroscopic data.

In the context of AI-driven drug design, the demand for specialized building blocks like (1S)-2-azido-1-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)ethan-1-ol has surged. Machine learning models often require precise molecular descriptors, and this compound's well-defined structure makes it an ideal candidate for computational chemistry studies. Additionally, its compatibility with high-throughput screening (HTS) platforms has been explored, addressing another hot topic in pharmaceutical R&D.

The pyrazole moiety in (1S)-2-azido-1-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)ethan-1-ol is another focal point for researchers. Pyrazole derivatives are known for their diverse biological activities, including anti-inflammatory and antimicrobial properties. This has led to increased interest in the compound's potential as a precursor for therapeutic agents. Its ethyl and methyl substituents further enhance its stability and reactivity, making it a versatile tool in medicinal chemistry.

From a synthetic chemistry perspective, the compound's azido group offers opportunities for cycloaddition reactions, such as the Huisgen reaction, which is pivotal in biomolecular labeling. This aligns with the growing demand for bioorthogonal chemistry techniques, which are essential for live-cell imaging and diagnostic applications. The CAS No. 1568025-63-7 is often cited in patents and publications related to these advanced methodologies.

Environmental considerations are also driving interest in (1S)-2-azido-1-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)ethan-1-ol. As industries shift toward eco-friendly solvents and catalytic processes, this compound's compatibility with water-based reactions and microwave-assisted synthesis has been investigated. Such features resonate with the broader push for sustainable chemical practices, a topic frequently searched by green chemistry enthusiasts.

In summary, (1S)-2-azido-1-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)ethan-1-ol (CAS No. 1568025-63-7) is a multifaceted compound with applications spanning drug development, bioconjugation, and sustainable chemistry. Its stereochemical purity, functional groups, and structural versatility make it a subject of ongoing research and a valuable asset in modern chemical synthesis.